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Compound of Interest

Compound Name: Folinic acid calcium salt

Cat. No.: B532865 Get Quote

Welcome to the technical support center for folinic acid calcium salt (also known as

Leucovorin). This resource is designed to assist researchers, scientists, and drug development

professionals in effectively using this compound in in vitro assays, with a special focus on

overcoming common solubility challenges.

Frequently Asked Questions (FAQs) &
Troubleshooting
This section addresses specific issues that users may encounter during their experiments.

Q1: What is the expected solubility of folinic acid calcium salt in aqueous solutions?

A: The reported solubility of folinic acid calcium salt in water varies across different sources,

which can be a point of confusion. Some report it as sparingly soluble, while others state it is

easily or very soluble.[1][2][3] This discrepancy can be attributed to factors such as the specific

form of the salt (e.g., hydrate level), temperature, pH, and the presence of other ions. It is

practically insoluble in organic solvents like ethanol, acetone, ether, and DMSO.[1][4][5]

For practical laboratory purposes, preparing fresh solutions is highly recommended, as

aqueous solutions can be unstable.[4][6]

Data Summary: Reported Solubility in Aqueous Solutions
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Solubility Value Solvent Source(s) Notes

13 mg/mL Water [4]

Tested in-house by

the supplier (Selleck

Chemicals).

9.8 mg/mL H₂O [5]

Sonication is

recommended to

achieve this

concentration.

~0.3 mg/mL Water [6][7]

This lower value may

refer to the L-folinic

acid form.

"Very soluble" Water [3]

Japanese

Pharmacopoeia

description.

"Easily soluble" Water [1][8]
General chemical

property description.

"Sparingly soluble" Water [1][2][9]
General chemical

property description.

Q2: My folinic acid calcium salt isn't dissolving. What troubleshooting steps can I take?

A: If you are encountering solubility issues, follow this systematic troubleshooting workflow. The

primary solvent should be water. Avoid organic solvents like DMSO or ethanol, in which it is

nearly insoluble.[4]
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Troubleshooting Workflow for Solubility Issues

Start: Solubility Issue

1. Check Certificate of Analysis (CoA)
for supplier-specific solubility data.

2. Confirm Solvent
Are you using high-purity water?

3. Apply Physical Methods
Try brief sonication or vortexing.

4. Gentle Warming
Warm solution briefly to 37°C.

Avoid high temperatures.

5. Check pH
Is the pH between 6.8 and 8.0?

Issue Persists:
Contact Supplier

Adjust pH towards neutral/mildly alkaline
(e.g., using dilute NaOH).

Use caution.

No

6. Prepare Fresh Solution
Solutions are unstable.

Do not store for more than a day.

Yes

Success: Compound Dissolved
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Folate Metabolism and Folinic Acid's Mechanism of Action

Cellular Folate Cycle
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FRα-Mediated STAT3 Signaling by Folinic Acid
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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